Cas no 2137958-63-3 (6-Bromo-8-fluoro-2-hydroxyquinoline-3-carbonitrile)

• Product Name: 6-Bromo-8-fluoro-2-hydroxyquinoline-3-carbonitrile
• CAS No: 2137958-63-3
• MF: C₁₀H₄BrFN₂O
• MW: 267.053964614868
• CID: 6217204
• PubChem ID: 145769007
• Update Time: 2025-10-30

6-Bromo-8-fluoro-2-hydroxyquinoline-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• EN300-734685
• 6-bromo-8-fluoro-2-hydroxyquinoline-3-carbonitrile
• 2137958-63-3
• 6-Bromo-8-fluoro-2-hydroxyquinoline-3-carbonitrile

• Inchi： 1S/C10H4BrFN2O/c11-7-2-5-1-6(4-13)10(15)14-9(5)8(12)3-7/h1-3H,(H,14,15)
• InChI Key： FWNDZMREJZSMDK-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2=C(C=1)C=C(C#N)C(N2)=O)F

Computed Properties

• Exact Mass: 265.94910g/mol
• Monoisotopic Mass: 265.94910g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 52.9Ų

Additional information on 6-Bromo-8-fluoro-2-hydroxyquinoline-3-carbonitrile

Introduction to 6-Bromo-8-fluoro-2-hydroxyquinoline-3-carbonitrile (CAS No. 2137958-63-3)

6-Bromo-8-fluoro-2-hydroxyquinoline-3-carbonitrile (CAS No. 2137958-63-3) is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. This compound belongs to the quinoline family, which is well-documented for its wide-ranging applications in drug discovery and development. The presence of multiple functional groups, including a bromo substituent, a fluoro group, a hydroxyl group, and a nitrile moiety, makes this molecule a versatile scaffold for further chemical modifications and biological evaluations.

The structural composition of 6-Bromo-8-fluoro-2-hydroxyquinoline-3-carbonitrile imparts distinct chemical properties that make it particularly useful in synthetic chemistry. The bromo group, for instance, serves as a reactive handle for cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, enabling the introduction of additional aromatic or heteroaromatic units. The fluoro substituent, on the other hand, is known to modulate the pharmacokinetic properties of drug candidates by influencing metabolic stability and membrane permeability. Meanwhile, the hydroxyl group can participate in hydrogen bonding interactions, which are crucial for binding affinity in biological targets.

The nitrile group in 6-Bromo-8-fluoro-2-hydroxyquinoline-3-carbonitrile adds another layer of reactivity, allowing for further functionalization through hydrolysis or reduction to form amides or amines. This flexibility makes the compound an attractive intermediate in the synthesis of more complex molecules. In recent years, there has been growing interest in quinoline derivatives as potential therapeutic agents due to their ability to interact with various biological targets, including enzymes and receptors involved in cancer, inflammation, and infectious diseases.

Recent research has highlighted the pharmacological potential of 6-Bromo-8-fluoro-2-hydroxyquinoline-3-carbonitrile and its derivatives. Studies have demonstrated that quinoline-based compounds can exhibit inhibitory effects on kinases and other enzymes implicated in tumor progression. For example, modifications of the quinoline core have led to the development of novel inhibitors targeting tyrosine kinases, which are key players in signal transduction pathways associated with cancer cell proliferation. Additionally, the fluoro-substituted quinolines have shown promise in enhancing drug bioavailability by improving metabolic stability against cytochrome P450-mediated degradation.

The hydroxyl group in 6-Bromo-8-fluoro-2-hydroxyquinoline-3-carbonitrile has been investigated for its role in modulating binding interactions with biological targets. Computational studies have suggested that this functional group can enhance binding affinity by forming hydrogen bonds with polar residues in protein active sites. This insight has guided the design of more potent derivatives with improved pharmacological profiles. Furthermore, the bromo substituent has been exploited in the development of PROTAC (Proteolysis Targeting Chimera) molecules, where it serves as a linker between an E3 ligand and a target protein binder.

In terms of synthetic methodologies, 6-Bromo-8-fluoro-2-hydroxyquinoline-3-carbonitrile can be synthesized through multi-step organic transformations starting from commercially available precursors. One common approach involves the condensation of 8-fluorobenzoic acid with cyanogen bromide under basic conditions to form the nitrile derivative followed by bromination at the 6-position using N-bromosuccinimide (NBS). The introduction of the hydroxyl group can then be achieved through selective oxidation or direct hydroxylation techniques.

The applications of 6-Bromo-8-fluoro-2-hydroxyquinoline-3-carbonitrile extend beyond pharmaceuticals into materials science and agrochemicals. For instance, its structural motifs have been explored in the design of organic semiconductors due to their ability to form π-conjugated systems. These properties make them suitable for use in optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Additionally, derivatives of this compound have shown herbicidal activity by interfering with essential plant enzymes involved in growth regulation.

Future directions in the study of 6-Bromo-8-fluoro-2-hydroxyquinoline-3-carbonitrile may involve exploring its role in drug repurposing efforts. By screening existing libraries of quinoline derivatives for new therapeutic applications, researchers hope to identify compounds that can address unmet medical needs with minimal side effects. Advances in computational chemistry and high-throughput screening technologies are expected to accelerate these efforts by enabling rapid virtual screening and experimental validation.

In conclusion,6-Bromo-8-fluoro-2-hydroxyquinoline-3-carbonitrile (CAS No. 2137958-63-3) is a multifaceted compound with significant potential across multiple domains of science and industry. Its unique structural features offer opportunities for innovative chemical synthesis and biological evaluation, making it a valuable tool for researchers seeking to develop novel therapeutic agents or advanced materials.